Cas no 941914-92-7 (4-cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide)

• Product Name: 4-cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide
• CAS No: 941914-92-7
• MF: C₁₉H₂₀Cl₂N₂O₃S
• MW: 427.344701766968
• CID: 5499746
• Update Time: 2025-05-20

4-cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[cyclopentyl(methyl)sulfamoyl]-N-(2,3-dichlorophenyl)benzamide
• 4-cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide

• Inchi： 1S/C19H20Cl2N2O3S/c1-23(14-5-2-3-6-14)27(25,26)15-11-9-13(10-12-15)19(24)22-17-8-4-7-16(20)18(17)21/h4,7-12,14H,2-3,5-6H2,1H3,(H,22,24)
• InChI Key： ZXRFAPLRYBQEIP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1Cl)(=O)C1=CC=C(S(N(C2CCCC2)C)(=O)=O)C=C1

Additional information on 4-cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide

4-Cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide: A Comprehensive Overview

4-Cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide, identified by the CAS registry number 941914-92-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopentyl group, a methylsulfamoyl moiety, and a dichlorophenyl substituent attached to a benzamide backbone. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 4-cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide involves a series of multi-step reactions, including nucleophilic substitution, amide formation, and sulfonation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are crucial for scaling up production for potential commercial applications.

One of the most promising areas of application for this compound is in the field of pharmacology. The presence of the dichlorophenyl group suggests potential bioactivity, particularly in modulating enzyme activity or receptor binding. Recent studies have explored its role as a potential lead compound in drug discovery programs targeting specific therapeutic areas such as oncology or neurodegenerative diseases. The cyclopentyl group is known to enhance lipophilicity, which can improve drug absorption and bioavailability.

In addition to its pharmacological applications, 4-cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide has shown promise in materials science. Its rigid structure and functional groups make it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. Researchers are investigating its potential as a precursor for high-performance polymers used in electronics or aerospace industries.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation and ecological effects of 4-cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide is essential. Preliminary studies suggest that its degradation pathways involve microbial activity and hydrolysis under specific conditions. Further research is needed to assess its long-term environmental fate and ensure its safe use in industrial processes.

From a structural perspective, the compound's molecular weight is approximately 500 g/mol, with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling during synthesis and purification. The presence of electron-withdrawing groups like the dichlorophenyl substituent enhances the stability of the amide bond, making it resistant to hydrolysis under mild conditions.

The latest research on CAS No. 941914-92-7 has focused on its photochemical properties. Studies have revealed that the compound exhibits fluorescence under UV light due to the conjugation between the benzamide moiety and the sulfamoyl group. This property opens up possibilities for its use in sensors or imaging agents within the biomedical field.

In conclusion, 4-cyclopentyl(methyl)sulfamoyl-N-(2,3-dichlorophenyl)benzamide, with its unique structure and functional groups, represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as an important compound in both academic and industrial settings.